Cas no 1346600-87-0 (2-(propan-2-yl)azepane hydrochloride)

• Product Name: 2-(propan-2-yl)azepane hydrochloride
• CAS No: 1346600-87-0
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• CID: 4552630
• PubChem ID: 71317109
• Update Time: 2025-06-18

2-(propan-2-yl)azepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hexahydro-2-isopropyl-1H-azepine Hydrochloride
• 2-propan-2-ylazepane:hydrochloride
• 2-(propan-2-yl)azepane hydrochloride

• Inchi： 1S/C9H19N.ClH/c1-8(2)9-6-4-3-5-7-10-9;/h8-10H,3-7H2,1-2H3;1H
• InChI Key： CYQVQIHIZVSNES-UHFFFAOYSA-N
• SMILES： N1CCCCCC1C(C)C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-(propan-2-yl)azepane hydrochloride

Introduction to 2-(propan-2-yl)azepane hydrochloride (CAS No. 1346600-87-0)

2-(propan-2-yl)azepane hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1346600-87-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This zwitterionic derivative of azepane, featuring a propyl substituent at the 2-position and a hydrochloride salt form, has garnered attention due to its structural uniqueness and potential pharmacological applications. The compound belongs to the azepane class of heterocyclic compounds, which are known for their broad spectrum of biological activities and suitability as scaffolds in medicinal chemistry.

The structural framework of 2-(propan-2-yl)azepane hydrochloride consists of a seven-membered saturated azepane ring, which is a privileged structure in drug design due to its ability to mimic the conformational flexibility of biologically relevant molecules. The propyl group at the 2-position introduces steric and electronic modifications that can influence the compound's interactions with biological targets. Additionally, the hydrochloride salt form enhances solubility and stability, making it more amenable for formulation and administration in preclinical and clinical studies.

In recent years, there has been growing interest in azepane derivatives as potential therapeutic agents. These compounds have been explored for their activity in various pharmacological contexts, including central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The unique conformational properties of azepane rings allow for optimal binding affinity to biological receptors, making them valuable candidates for drug development.

One of the most compelling aspects of 2-(propan-2-yl)azepane hydrochloride is its potential as a lead compound for further medicinal chemistry optimization. Researchers have leveraged its scaffold to develop novel analogs with enhanced pharmacological profiles. For instance, modifications at the propyl substituent or the azepane core have been investigated to modulate receptor binding affinity and selectivity. These efforts have led to the identification of compounds with improved efficacy and reduced side effects.

Recent studies have highlighted the pharmacokinetic advantages of zwitterionic compounds like 2-(propan-2-yl)azepane hydrochloride. The zwitterionic nature contributes to favorable solubility profiles, which is crucial for oral bioavailability and intravenous administration. Furthermore, the hydrochloride salt form ensures high purity and stability, facilitating consistent manufacturing processes. These attributes make it an attractive candidate for further development into therapeutic agents.

The compound's potential applications extend beyond traditional pharmaceutical uses. Its structural features make it a promising candidate for use in drug delivery systems, where precise control over molecular interactions is essential. Additionally, 2-(propan-2-yl)azepane hydrochloride could serve as a building block for the development of novel materials with specialized properties, such as liquid crystals or polymers with tailored mechanical and thermal characteristics.

From a synthetic chemistry perspective, 2-(propan-2-yl)azepane hydrochloride represents an interesting challenge due to its complex heterocyclic core. Advances in synthetic methodologies have enabled more efficient and scalable production routes, reducing costs and improving accessibility for research purposes. These advancements are crucial for accelerating drug discovery pipelines and bringing new therapies to market more rapidly.

The safety profile of 2-(propan-2-yl)azepane hydrochloride has been evaluated through preclinical studies, which have provided insights into its toxicity and pharmacokinetic behavior. While preliminary data suggest that it exhibits low toxicity at relevant doses, further investigation is necessary to fully understand its safety profile in humans. Ongoing clinical trials are expected to provide more comprehensive information on its efficacy and safety in treating various conditions.

In conclusion, 2-(propan-2-yl)azepane hydrochloride (CAS No. 1346600-87-0) is a structurally unique compound with significant potential in pharmaceutical research and development. Its unique properties make it an attractive candidate for further exploration as a therapeutic agent or as a building block for novel materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.